Cas no 365250-55-1 (5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione)

• Product Name: 5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione
• CAS No: 365250-55-1
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD03305377
• CID: 2192901
• Update Time: 2025-07-18

5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-[(3-aminophenyl)methyl]-
• 5-(3-aminobenzyl)-1,3-thiazolane-2,4-dione
• 5-(3-Aminobenzyl)thiazolidine-2,4-dione
• 5-[(3-aminophenyl)methyl]-1,3-thiazolidine-2,4-dione
• 5-[(3-Aminophenyl)methyl]-2,4-thiazolidinedione
• 5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione

• MDL： MFCD03305377
• Inchi： 1S/C10H10N2O2S/c11-7-3-1-2-6(4-7)5-8-9(13)12-10(14)15-8/h1-4,8H,5,11H2,(H,12,13,14)
• InChI Key： WFKLCAMMJLTHON-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC1C=CC=C(C=1)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Topological Polar Surface Area: 97.5

5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione Security Information

• Storage Condition：(BD625003)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione

Introduction to 5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione (CAS No. 365250-55-1)

5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione is a heterocyclic compound with significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 365250-55-1, belongs to the thiazole derivatives family, which is renowned for its broad spectrum of biological activities. Thiazole scaffolds are integral to numerous pharmacologically active molecules, making them a cornerstone in drug discovery and development. The structural motif of 5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione incorporates both an aminobenzyl group and a dione moiety, which together contribute to its unique reactivity and potential applications in medicinal chemistry.

The synthesis of 5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione involves multi-step organic transformations that highlight the versatility of thiazole chemistry. The presence of the amino group in the 3-position of the benzyl moiety enhances the compound's nucleophilicity, making it a valuable intermediate in constructing more complex molecular architectures. Additionally, the dione functionality introduces electrophilic centers that can participate in various cycloaddition reactions and condensation processes, further expanding its synthetic utility.

In recent years, there has been growing attention on thiazole derivatives due to their demonstrated efficacy as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The specific arrangement of functional groups in 5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione positions it as a promising candidate for further derivatization to explore novel pharmacological properties. Researchers have been particularly interested in modifying the benzyl and thiazole rings to optimize bioavailability and target specificity.

One of the most compelling aspects of 5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione is its potential role in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. The structural features of this compound allow it to interact with kinase active sites through hydrogen bonding and hydrophobic interactions. Recent studies have shown that derivatives of thiazole-2,4-diones can disrupt aberrant signaling cascades by inhibiting specific kinases. For instance, modifications to the aminobenzyl group have been explored to enhance binding affinity and selectivity against targets like Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs).

The dione moiety in 5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione also offers opportunities for further functionalization. It can undergo reduction or oxidation reactions to yield different derivatives with altered electronic properties. These transformations are particularly useful in tuning the compound's solubility and metabolic stability, which are critical factors for drug development. Additionally, the thiazole ring itself can be modified by substituting sulfur atoms with other heteroatoms or by introducing additional functional groups at various positions on the ring.

Advances in computational chemistry have further accelerated the exploration of 5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione's potential applications. Molecular docking studies have been employed to predict how this compound might interact with biological targets at an atomic level. These simulations have provided insights into which parts of the molecule are most likely to engage with proteins or enzymes involved in disease pathways. Such information is invaluable for designing next-generation analogs with improved pharmacokinetic profiles.

In clinical research settings, 5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione and its derivatives continue to be evaluated for their therapeutic efficacy. Preclinical trials have demonstrated promising results in models of inflammation and tumor growth. The ability of this compound to modulate key signaling pathways suggests its potential as an adjuvant therapy alongside existing treatments. Moreover, 5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione has shown promise as a scaffold for developing combination therapies that could overcome resistance mechanisms associated with single-agent treatments.

The growing body of literature on thiazole derivatives underscores their importance as building blocks in medicinal chemistry. The structural diversity inherent in compounds like 5-(3-Aminobenzyl)-1,3-thiazolane-2,4-dione allows for extensive chemical manipulation while retaining core pharmacophoric elements necessary for biological activity. This flexibility makes them ideal candidates for generating libraries of compounds that can be screened for novel therapeutic agents.

Future directions in research may focus on exploring new synthetic routes that improve scalability and yield while maintaining high purity standards. Additionally, 5-(3-Aminobenzyl)-1,3-thiazolane-2,-dione may serve as inspiration for designing entirely new classes of bioactive molecules based on modified thiazole cores.